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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051

This document provides a detailed protocol for the preparation of a 1 Molar (M)
Triethylammonium Acetate (TEAA) buffer solution. This buffer is commonly utilized as an ion-
pairing reagent in reversed-phase high-performance liquid chromatography (HPLC) for the
purification of oligonucleotides and peptides.[1][2][3] The volatile nature of this buffer system

allows for its complete removal by lyophilization, which is advantageous for subsequent sample
analysis.[2]

Materials and Equipment
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Reagent/Equipment

Specifications

Triethylamine (TEA)

Reagent Grade

Glacial Acetic Acid

Reagent Grade

Deionized Water

High-purity, sterile

Glass Beaker

1000 mL

Graduated Cylinders

250 mL, 100 mL

Magnetic Stirrer and Stir Bar

pH Meter

Calibrated

Fume Hood

Ice Bath

Personal Protective Equipment

Safety glasses, gloves, lab coat

Quantitative Data Summary

Molecular .
Molecular . Volume for 1L Final
Reagent Weight ( g/mol . .
Formula ) of 1M Solution  Concentration
Triethylamine
C6H15N 101.19 ~139.4 mL 1M
(TEA)
Glacial Acetic
CH3COOH 60.05 ~57.2 mL 1M

Acid

Note: The volumes are approximate and the final pH adjustment is critical.

Experimental Protocol

Safety Precaution: This procedure should be performed in a chemical fume hood due to the

volatile and corrosive nature of the reagents.[4] Always wear appropriate personal protective

equipment.
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Preparation of the Beaker: Place a 1000 mL beaker containing 800 mL of deionized water on
a magnetic stirrer within an ice bath. The use of an ice bath is crucial to dissipate the heat
generated during the addition of triethylamine.

Addition of Triethylamine: While stirring, slowly add 140 mL of triethylamine to the chilled
water.[5] Allow the solution to continue stirring until it is cold.[5]

Addition of Acetic Acid: Over a period of several hours, slowly add acetic acid to the stirring
solution.[5] A starting volume of approximately 57.2 mL of glacial acetic acid can be used.[5]

pH Adjustment: Carefully monitor the pH of the solution using a calibrated pH meter.
Continue to add glacial acetic acid dropwise until the pH of the solution reaches 7.0 + 0.1.[2]

[5]

Final Volume Adjustment: Once the desired pH is achieved, transfer the solution to a 1000
mL volumetric flask and add deionized water to bring the final volume to 1 L.

Storage: Store the prepared 1M TEAA buffer solution in a tightly sealed container in a
refrigerator.[5] The solution is stable for approximately 6 months when stored properly.[2]

Experimental Workflow
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Preparation

Place 800mL H20 in Beaker on Ice Bath

y
Add Magnetic Stir Bar

Reagent Addition

Slowly Add ~140mL Triethylamine

'

Stir Until Cold

l

Slowly Add ~57.2mL Acetic Acid

Finalization

Adjust pH to 7.0 with Acetic Acid

:

Adjust Final Volume to 1L with H20

:

Store at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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